Cas no 2229381-11-5 (tert-butyl N-4-methyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-4-methyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylcarbamate
• CAS No: 2229381-11-5
• MF: C₁₂H₁₆N₄O₂S
• MW: 280.346040725708
• CID: 6420189
• PubChem ID: 165710357
• Update Time: 2025-06-12

tert-butyl N-4-methyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-methyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylcarbamate
• 2229381-11-5
• EN300-1886860
• tert-butyl N-[4-methyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-yl]carbamate

• Inchi： 1S/C12H16N4O2S/c1-7-9(8-5-13-14-6-8)19-10(15-7)16-11(17)18-12(2,3)4/h5-6H,1-4H3,(H,13,14)(H,15,16,17)
• InChI Key： ABZCXOZUNILGFD-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C1C=NNC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.09939694g/mol
• Monoisotopic Mass: 280.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 108Ų

Additional information on tert-butyl N-4-methyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylcarbamate

Introduction to tert-butyl N-4-methyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylcarbamate (CAS No. 2229381-11-5)

Tert-butyl N-4-methyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylcarbamate (CAS No. 2229381-11-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the tert-butyl group, the pyrazole ring, and the thiazole scaffold, contribute to its distinct chemical properties and biological activities.

The chemical structure of tert-butyl N-4-methyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylcarbamate can be represented as follows: C₁₄H₁₈N₄O₂S. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach its target sites. The pyrazole ring is a common motif in many bioactive compounds due to its ability to form hydrogen bonds and π-stacking interactions with biomolecules. The thiazole scaffold, on the other hand, is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Recent studies have highlighted the potential of tert-butyl N-4-methyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylcarbamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study published in the European Journal of Medicinal Chemistry in 2022, tert-butyl N-4-methyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylcarbamate was evaluated for its anticancer properties. The results showed that the compound selectively inhibited the growth of human breast cancer cells (MCF7) by inducing apoptosis and cell cycle arrest. The mechanism of action was attributed to the compound's ability to disrupt mitochondrial membrane potential and activate caspase cascades. These findings indicate that tert-butyl N-4-methyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylcarbamate has significant potential as a lead compound for developing new anticancer drugs.

The pharmacokinetic properties of tert-butyl N-4-methyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylcarbamate have also been investigated. A study published in the Journal of Pharmaceutical Sciences in 2023 reported that the compound has favorable oral bioavailability and a reasonable half-life in rodents. These properties make it a promising candidate for further preclinical and clinical development. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthetic route for preparing tert-butyl N-4-methyl-5-(1H-pyrazol-4-yl)-1,3-thiazol-2-ylcarbamate has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the thiazole ring from a thiourea derivative and subsequent functionalization with the pyrazole moiety. The tert-butyl carbamate group is introduced at a later stage to protect the amine functionality during subsequent reactions. This synthetic strategy allows for efficient scale-up and batch production, making it suitable for industrial applications.

In conclusion, tert-butyl N-4-methyl-5-(1H-pyrazol-4-y l)-1 ,3-th iaz ol - 2 - yl carbamate strong > (CAS No . 2 2 9 38 1 - 1 1 - 5 ) represents a promising lead compound with diverse biological activities and therapeutic potential . Its unique structural features , combined with favorable pharmacokinetic properties , make it an attractive candidate for further research and development . Ongoing studies are focused on elucidating its mechanism of action , optimizing its chemical structure , and evaluating its efficacy in more advanced preclinical models . As research progresses , it is anticipated that this compound will play a significant role in advancing our understanding of thiazole derivatives and their applications in medicinal chemistry . p >